2,5-dichloro-N-(2-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)ethyl)benzenesulfonamide
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Description
2,5-dichloro-N-(2-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)ethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C16H13Cl2N3O4S and its molecular weight is 414.26. The purity is usually 95%.
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Scientific Research Applications
Anticancer Activity
Research has demonstrated the synthesis of novel derivatives bearing the benzenesulfonamide moiety, which were evaluated for their anticancer activity against human cancer cell lines. One study highlighted the significant anticancer potential of these derivatives, with some showing remarkable activity against leukemia and non-small cell lung cancer cell lines. The findings suggest that such compounds could be used as lead compounds for developing new anticancer agents (Rathish et al., 2012).
Antimicrobial Activity
Another area of application is the antimicrobial properties of derivatives of 2,5-dichloro-N-(2-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)ethyl)benzenesulfonamide. Studies have synthesized compounds that were evaluated for their antimicrobial activity against a variety of bacteria and fungi, suggesting potential use in developing new antimicrobial agents (Sarvaiya et al., 2019).
Structural Analysis and Chemical Synthesis
Research into the structural aspects of compounds related to this compound has provided insights into their crystal structures and intermolecular interactions, aiding the development of novel synthetic methodologies. One study detailed the isomorphous crystal structures determined by various interactions, which could inform the synthesis of structurally related compounds (Bats et al., 2001).
Novel Drug Development
Further research has focused on synthesizing novel derivatives for potential therapeutic applications, including anticancer and anti-HIV activities. The synthesis and evaluation of these compounds have led to the identification of candidates with promising biological activities, pointing to the potential for developing new therapeutic agents (Pomarnacka & Kedra, 2003).
Properties
IUPAC Name |
2,5-dichloro-N-[2-[3-(furan-2-yl)-6-oxopyridazin-1-yl]ethyl]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13Cl2N3O4S/c17-11-3-4-12(18)15(10-11)26(23,24)19-7-8-21-16(22)6-5-13(20-21)14-2-1-9-25-14/h1-6,9-10,19H,7-8H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OWDUDJXMKNGKNS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC(=C1)C2=NN(C(=O)C=C2)CCNS(=O)(=O)C3=C(C=CC(=C3)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13Cl2N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
414.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.